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Compound of Interest

Compound Name: Talwin Nx

Cat. No.: B12779023

Ensuring the safe and compliant disposal of Talwin Nx (pentazocine and naloxone) is a critical
component of laboratory safety and regulatory adherence. As a Schedule IV controlled
substance, specific protocols must be followed to prevent diversion and environmental
contamination. This guide provides detailed, step-by-step instructions for researchers,
scientists, and drug development professionals to manage the disposal of expired, unused, or
unwanted Talwin Nx in a laboratory setting.

Talwin Nx is a combination of pentazocine, an opioid analgesic, and naloxone, an opioid
antagonist. The inclusion of naloxone is intended to deter misuse by injection.

Characteristic Description

Drug Name Talwin Nx

. ) Pentazocine Hydrochloride, Naloxone
Active Ingredients )
Hydrochloride

DEA Schedule Schedule IV Controlled Substance

] Analgesic for the relief of moderate to severe
Primary Use .
pain

Oral tablets, typically containing 50 mg of
Dosage Form _
pentazocine and 0.5 mg of naloxone
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Disposal of Expired or Unwanted Talwin Nx in a
Laboratory Setting

For research and laboratory environments, the disposal of controlled substances like Talwin
NXx is strictly regulated. Standard laboratory procedures for chemical waste are insufficient. The
primary and mandated method for the disposal of expired, unwanted, or damaged controlled
substances is through a reverse distributor.

Experimental Protocol: Controlled Substance Disposal via Reverse Distributor

Objective: To ensure the compliant and secure disposal of Talwin Nx from a laboratory setting.
Methodology:

e Segregation and Labeling:

o Clearly label all containers of Talwin Nx intended for disposal with "EXPIRED,"
"UNWANTED," or "FOR DISPOSAL."

o Segregate these materials from the active inventory of controlled substances within a
secure and locked storage location (e.g., a safe or locked cabinet) to prevent accidental
use or diversion.

o Contact Environmental Health & Safety (EHS):

o Initiate the disposal process by contacting your institution's Environmental Health & Safety
(EHS) department or the equivalent office responsible for hazardous and controlled
substance waste.[1] They will have an established relationship with a licensed reverse
distributor.

 Inventory and Documentation:

o Complete a detailed inventory of the Talwin Nx to be disposed of. This may require a
specific form provided by the EHS or the reverse distributor.

o For Schedule 111-V substances like Talwin Nx, a transfer may be documented via an

invoice.
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e Transfer to Reverse Distributor:

o The EHS department will coordinate the transfer of the controlled substances to the
designated reverse distributor.

o Ensure that two authorized personnel witness and document the transfer.

o The licensed researcher must maintain all records of the transfer and disposal for a
minimum of two years.

Important Considerations:

e Do Not Dispose in Trash or Down the Drain: It is a violation of regulations to dispose of
controlled substances in the laboratory sink, regular trash, or sharps containers.[1]

» Non-Recoverable Waste: For residual amounts of non-recoverable waste (e.g., residue in an
empty vial that cannot be drawn into a syringe), the empty container may be discarded in a
biohazard sharps container. The disposal of this non-recoverable amount should be
documented on the usage log.

» Principal Investigator Responsibility: The Principal Investigator (PI) is ultimately responsible
for the proper disposal of all controlled substances in their laboratory.

Disposal Workflow for Talwin Nx in a Laboratory

The following diagram outlines the decision-making process for the proper disposal of Talwin
NXx in a research setting.
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Caption: Workflow for the compliant disposal of Talwin Nx in a laboratory setting.
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Disposal Guidance for Household Use (Not for
Laboratory Personnel)

While the primary audience for this document is laboratory professionals, it is important to be
aware of the disposal recommendations for patients in a non-laboratory setting, as they differ
significantly.

For patients at home, if a drug take-back option is not readily available, the FDA has
recommended that expired, unwanted, or unused Pentazocine and Naloxone Tablets can be
disposed of by flushing them down the toilet.[2] This is to prevent accidental ingestion or
misuse.[2] However, for most other medications not on the FDA's "flush list," the
recommendation is to mix them with an unappealing substance (like dirt or coffee grounds),
place them in a sealed bag, and discard them in the household trash.[3][4][5] Drug take-back
programs are the preferred method of disposal for the public.[3][5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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